Cas no 19098-08-9 (Tetradecylguanidine Hydrochloride)

• Product Name: Tetradecylguanidine Hydrochloride
• CAS No: 19098-08-9
• MF: C₁₅H₃₄ClN₃
• MW: 291.903563022614
• CID: 189215
• PubChem ID: 71435746
• Update Time: 2025-04-24

Tetradecylguanidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-tetradecyl-, hydrochloride (1:1)
• (N'-tetradecylcarbamimidoyl)azanium,chloride
• tetradecylguanidine monohydrochloride
• (E)-amino(tetradecylimino)methanaminium chloride
• EINECS 242-817-7
• GUANIDINE,TETRADECYL-,MONOHYDROCHLORIDE
• Tetradecylguanidine hydrochloride
• 19098-08-9
• N-Tetradecylguanidine--hydrogen chloride (1/1)
• SCHEMBL4168689
• NS00048261
• DTXSID50940689
• 2-tetradecylguanidine;hydrochloride
• Tetradecylguanidine Hydrochloride

• Inchi： 1S/C15H33N3.ClH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-15(16)17;/h2-14H2,1H3,(H4,16,17,18);1H
• InChI Key： RDVHHVOTQIQHQO-UHFFFAOYSA-N
• SMILES： Cl.N(=C(/N)\N)/CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 291.24400
• Monoisotopic Mass: 291.244126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66

Experimental Properties

• Density: g/cm3
• Boiling Point: 382.7°Cat760mmHg
• Flash Point: 185.2°C
• PSA: 61.90000
• LogP: 6.16350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines

Additional information on Tetradecylguanidine Hydrochloride

Comprehensive Guide to Guanidine,N-tetradecyl-, hydrochloride (1:1) (CAS 19098-08-9): Properties, Applications, and Market Insights

Guanidine,N-tetradecyl-, hydrochloride (1:1) (CAS 19098-08-9) is a specialized organic compound belonging to the guanidine derivative family. This long-chain alkylguanidine hydrochloride has gained significant attention in recent years due to its unique chemical properties and versatile applications. With the increasing demand for specialty surfactants and biocompatible materials, this compound has become particularly relevant in modern chemical research and industrial applications.

The molecular structure of Guanidine,N-tetradecyl-, hydrochloride combines a hydrophobic tetradecyl (C14) chain with a hydrophilic guanidine hydrochloride moiety, creating an amphiphilic character that makes it valuable for various interfacial applications. Recent studies in green chemistry and sustainable materials have highlighted the potential of such compounds as alternatives to more traditional, less environmentally friendly substances. Researchers are particularly interested in its biodegradability profile and low toxicity characteristics, which align with current trends toward eco-friendly chemical solutions.

In the pharmaceutical field, N-tetradecylguanidine hydrochloride has shown promise as a membrane-active compound with potential applications in drug delivery systems. Its ability to interact with biological membranes while maintaining stability makes it an interesting candidate for novel therapeutic formulations. The compound's cationic surfactant properties are also being explored in antimicrobial applications, particularly in light of growing concerns about antibiotic resistance and the need for alternative antimicrobial agents.

The industrial applications of Guanidine,N-tetradecyl-, hydrochloride (1:1) extend to various sectors. In materials science, it serves as a surface modification agent and corrosion inhibitor, particularly for metal surfaces. The textile industry utilizes its properties as a softening agent and fabric conditioner, while in personal care formulations, it functions as a hair conditioning agent and skin-compatible surfactant. These diverse applications have driven steady market growth, with increasing demand from Asia-Pacific regions where industrial and pharmaceutical sectors are expanding rapidly.

Recent advancements in nanotechnology applications have opened new possibilities for CAS 19098-08-9. Researchers are investigating its role in nanoparticle stabilization and as a template agent for nanostructured materials. The compound's ability to form self-assembled structures at interfaces makes it particularly valuable for creating functional nanomaterials with precise architectures. These developments align with current scientific interests in smart materials and responsive surfaces, positioning this guanidine derivative as a compound of significant future potential.

From a synthetic chemistry perspective, Guanidine,N-tetradecyl-, hydrochloride offers interesting possibilities for molecular design and structure-activity relationship studies. The compound serves as a valuable intermediate for creating more complex guanidine-based architectures, which are increasingly important in medicinal chemistry and material science. Recent publications have highlighted its utility in constructing cationic lipid-like molecules for gene delivery applications, reflecting the growing intersection between organic synthesis and biotechnological applications.

Quality control and analytical methods for CAS 19098-08-9 have evolved significantly, with modern techniques including HPLC analysis, mass spectrometry characterization, and advanced spectroscopic methods. These analytical advancements ensure high purity standards, which are particularly crucial for pharmaceutical-grade materials and research applications. The compound's stability profile and storage requirements have been well-characterized, making it a reliable choice for various experimental and industrial purposes.

Market trends indicate growing interest in Guanidine,N-tetradecyl-, hydrochloride (1:1) from both academic and industrial sectors. The compound's price fluctuations and supply chain dynamics reflect its niche but important position in specialty chemicals. Manufacturers are increasingly focusing on scalable synthesis methods and green production processes to meet rising demand while addressing environmental concerns. Current research publications and patent filings suggest that innovation surrounding this compound will continue to expand its applications in coming years.

For researchers working with N-tetradecylguanidine hydrochloride, proper handling procedures and safety considerations remain important, despite its relatively favorable toxicity profile compared to some alternative compounds. Standard laboratory practices including appropriate personal protective equipment and adequate ventilation are recommended when working with this material. The compound's material safety data provides comprehensive guidance for safe usage across various applications.

Looking forward, Guanidine,N-tetradecyl-, hydrochloride (CAS 19098-08-9) is poised to maintain its relevance in chemical research and industrial applications. Its unique combination of properties positions it well to address current challenges in sustainable chemistry, advanced materials, and biomedical applications. As scientific understanding of guanidine derivatives continues to deepen, this particular compound will likely find even broader utility in emerging technological and scientific domains.